4-Chloro-7-nitro-1-(2,2,2-trifluoroethyl)-1H-indazol-3-amine
Description
4-Chloro-7-nitro-1-(2,2,2-trifluoroethyl)-1H-indazol-3-amine is a substituted indazole derivative featuring a nitro group at position 7, a chloro substituent at position 4, and a 2,2,2-trifluoroethyl group at the N1 position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The nitro group enhances electrophilicity, enabling further functionalization (e.g., reduction to amines), while the trifluoroethyl group improves lipophilicity and metabolic stability .
Properties
Molecular Formula |
C9H6ClF3N4O2 |
|---|---|
Molecular Weight |
294.62 g/mol |
IUPAC Name |
4-chloro-7-nitro-1-(2,2,2-trifluoroethyl)indazol-3-amine |
InChI |
InChI=1S/C9H6ClF3N4O2/c10-4-1-2-5(17(18)19)7-6(4)8(14)15-16(7)3-9(11,12)13/h1-2H,3H2,(H2,14,15) |
InChI Key |
ZCAGPOLJGQCYKJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C2C(=C1[N+](=O)[O-])N(N=C2N)CC(F)(F)F)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Chloro-7-nitro-1-(2,2,2-trifluoroethyl)-1H-indazol-3-amine typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the nitration of an indazole derivative followed by the introduction of the chloro and trifluoroethyl groups. The reaction conditions often require the use of strong acids, such as sulfuric acid, and nitrating agents like nitric acid. The final step involves the amination of the intermediate compound to yield the desired product.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and automated systems to ensure consistent quality. The use of advanced purification techniques, such as recrystallization and chromatography, is also common in industrial settings to obtain the compound in its pure form.
Chemical Reactions Analysis
Types of Reactions
4-Chloro-7-nitro-1-(2,2,2-trifluoroethyl)-1H-indazol-3-amine undergoes various chemical reactions, including:
Oxidation: The nitro group can be reduced to an amino group under specific conditions.
Reduction: The compound can be oxidized to form different derivatives.
Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common reagents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Nucleophiles like amines and thiols can be employed under basic conditions to replace the chloro group.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group yields an amino derivative, while substitution of the chloro group can result in various substituted indazole compounds.
Scientific Research Applications
4-Chloro-7-nitro-1-(2,2,2-trifluoroethyl)-1H-indazol-3-amine has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-Chloro-7-nitro-1-(2,2,2-trifluoroethyl)-1H-indazol-3-amine involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The trifluoroethyl group enhances the compound’s lipophilicity, facilitating its penetration into cells and interaction with intracellular targets.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations at Position 7
a) 4-Chloro-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(2,2,2-trifluoroethyl)-1H-indazol-3-amine (CAS 2189684-53-3)
- Structure : Replaces the nitro group with a boronate ester.
- Molecular Formula : C₁₅H₁₈BClF₃N₃O₂; MW : 375.58 .
- Applications : Key intermediate in Suzuki-Miyaura cross-coupling reactions for biaryl bond formation.
- Physicochemical Properties : Purity ≥98%; stored under inert conditions (2–8°C, dark) due to boronate sensitivity .
b) 7-Bromo-4-chloro-1-(2,2,2-trifluoroethyl)-1H-indazol-3-amine
- Structure : Bromo substituent at position 5.
- Molecular Formula : C₉H₆BrClF₃N₃; MW : 328.52 .
- Applications : Precursor for palladium-catalyzed coupling reactions.
- Synthesis : Synthesized via alkylation of 7-bromo-4-chloro-1H-indazol-3-amine with trifluoroethyl triflate .
c) 4-Chloro-1-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-3-amine (19C)
Variations at the N1 Position
a) 7-Bromo-4-chloro-1-(2,2-difluoroethyl)-1H-indazol-3-amine
- Structure : Difluoroethyl group at N1.
- Synthesis : Alkylation with 1,1-difluoro-2-iodoethane under basic conditions .
- Impact : Reduced fluorination compared to trifluoroethyl analogs may alter solubility and metabolic pathways.
b) 4-Chloro-1-ethyl-1H-indazol-3-amine (CAS 1015846-49-7)
- Structure : Ethyl group at N1.
Physicochemical and Hazard Profiles
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
